Cas no 883543-99-5 (2-Methyl-1-propyl-1H-indol-5-amine)

• Product Name: 2-Methyl-1-propyl-1H-indol-5-amine
• CAS No: 883543-99-5
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD08146614
• CID: 4718412
• Update Time: 2025-05-23

2-Methyl-1-propyl-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-propyl-1H-indol-5-amine
• 2-Methyl-1-propyl-1H-indol-5-ylamine
• 2-methyl-1-propylindol-5-amine
• ASN 16463619
• 2-methyl-1-propylindole-5-ylamine
• STL368353
• BBL026441
• ST50401643
• 2-Methyl-1-propyl-1H-indol-5-amine

• MDL： MFCD08146614
• Inchi： 1S/C12H16N2/c1-3-6-14-9(2)7-10-8-11(13)4-5-12(10)14/h4-5,7-8H,3,6,13H2,1-2H3
• InChI Key： FJSUZHWGZRPMNJ-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC2C=C(C=CC1=2)N)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 31

Additional information on 2-Methyl-1-propyl-1H-indol-5-amine

2-Methyl-1-propyl-1H-indol-5-amine (CAS No: 883543-99-5)

The compound 2-Methyl-1-propyl-1H-indol-5-amine (CAS No: 883543-99-5) is a structurally unique organic compound belonging to the indole family. Indole derivatives have long been of interest in the fields of organic chemistry, pharmacology, and materials science due to their versatile properties and potential applications. This specific compound, with its substituted indole ring and amine functionality, exhibits a range of chemical and biological properties that make it a subject of ongoing research.

2-Methyl-1-propyl-1H-indol-5-amine is characterized by its indole core, which consists of a fused benzene ring and pyrrole ring. The substitution pattern on the indole ring includes a methyl group at position 2 and a propyl group at position 1. Additionally, an amine group is attached at position 5 of the indole structure. This combination of substituents imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity.

Recent studies have explored the synthesis of 2-Methyl-1-propyl-1H-indol-5-amine using various methodologies. One approach involves the classical Paal-Knorr synthesis, which utilizes β-ketoamides or β-diketones as precursors. Researchers have optimized this method to achieve higher yields and better purity. Another promising route is the Buchwald-Hartwig amination, which allows for the direct coupling of aryl halides with amines under palladium catalysis. This method has been particularly effective in constructing the indole ring with desired substituents.

The pharmacological properties of 2-Methyl-1-propyl-1H-indol-5-amine have been investigated in recent years. Studies conducted at leading research institutions have demonstrated its potential as an anti-inflammatory agent. In vitro assays have shown that this compound inhibits cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, preliminary in vivo studies in animal models suggest that it may possess anti-tumor properties by modulating signaling pathways such as MAPK and PI3K/AKT.

Another area of interest is the application of 2-Methyl-1-propyl-1H-indol-5-amine in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics. Researchers have explored its potential as an electron transport material in organic light-emitting diodes (OLEDs). Initial results indicate that it could enhance device efficiency by improving charge transport properties.

In terms of industrial applications, 2-Methyl-1-propyl-1H-indol